2-(4-methoxy-1H-indol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone

• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 2-(4-methoxyindol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)ethanone
• InChI: InChI=1S/C23H23N3O3/c1-28-15-6-7-19-17(12-15)18-13-26(11-9-20(18)24-19)23(27)14-25-10-8-16-21(25)4-3-5-22(16)29-2/h3-8,10,12,24H,9,11,13-14H2,1-2H3
• InChI Key: BTFHXFGGJTXYBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2CN(CC3)C(=O)CN4C=CC5=C4C=CC=C5OC

Description

2-(4-Methoxy-1H-indol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone is a bis-indolic methanone derivative featuring a pyrido[4,3-b]indole core substituted with methoxy groups at the 4-position of the indole ring and the 8-position of the tetrahydro-2H-pyridoindole system. Its synthesis typically involves coupling indole-carboxylic acid derivatives with substituted tetrahydro-pyridoindole precursors under peptide-like coupling conditions, followed by purification via preparative HPLC or silica chromatography .

Comparison with Similar Compounds

Substituent Effects on Bioactivity

• Methoxy vs.
• Heterocyclic Variations : Replacement of the indole with a pyrazole (Compound 22) or benzoxazole (Compound 1144443-67-3) alters steric and electronic profiles, likely shifting selectivity toward different biological targets .

Physicochemical Properties

• Lipophilicity: The 6-(dimethylamino) group in Compound 10 increases hydrophilicity compared to the target compound’s methoxy groups, as evidenced by its shorter UPLC retention time (tR = 2.07 min vs. N/A for the target) .